Cas no 41839-60-5 ((4-chlorophenyl)(phenyl)methanimine)

(4-chlorophenyl)(phenyl)methanimine structure
41839-60-5 structure
Product Name:(4-chlorophenyl)(phenyl)methanimine
CAS No:41839-60-5
MF:C13H10ClN
MW:215.678202152252
MDL:MFCD21363669
CID:5606387
PubChem ID:12234625
Update Time:2025-09-19

(4-chlorophenyl)(phenyl)methanimine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanimine, 4-chloro-α-phenyl-
    • alpha-(4-Chlorophenyl)benzenemethanimine
    • EN300-9437766
    • SCHEMBL10603060
    • (4-chlorophenyl)(phenyl)methanimine
    • 41839-60-5
    • MDL: MFCD21363669
    • Inchi: 1S/C13H10ClN/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,15H
    • InChI Key: PKBDBEIGGVURKI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)=N

Computed Properties

  • Exact Mass: 215.0501770g/mol
  • Monoisotopic Mass: 215.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 309.5±25.0 °C(Predicted)
  • pka: 6.49±0.50(Predicted)

(4-chlorophenyl)(phenyl)methanimine Pricemore >>

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